![molecular formula C9H11ClN2O2S B6279277 3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione CAS No. 1552084-10-2](/img/no-structure.png)
3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione
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Overview
Description
3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione, commonly referred to as ‘3-CMP-T’, is a small molecule that has recently been studied for its potential applications in the fields of medicine and biochemistry. This molecule has been found to have a variety of properties, such as being a potent inhibitor of the enzyme acetylcholinesterase (AChE).
Scientific Research Applications
3-CMP-T has been studied for its potential applications in the fields of medicine and biochemistry. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase (3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione), which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, 3-CMP-T has been studied for its potential use as an antifungal agent and for its potential to inhibit the growth of certain cancer cell lines.
Mechanism of Action
3-CMP-T has been found to act as a competitive inhibitor of the enzyme acetylcholinesterase (3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione). This means that 3-CMP-T binds to the active site of this compound, preventing the enzyme from breaking down the neurotransmitter acetylcholine. This results in an increase in the levels of acetylcholine in the body, which can have various effects, depending on the location in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-CMP-T depend on its location in the body. For example, when 3-CMP-T is present in the brain, it can result in increased levels of acetylcholine, which can lead to increased alertness, improved memory, and increased cognitive function. Additionally, 3-CMP-T has been found to have antifungal properties, which can be used to treat fungal infections. Finally, 3-CMP-T has been found to inhibit the growth of certain cancer cell lines, which could potentially be used as a treatment for certain types of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 3-CMP-T in lab experiments include its low cost, ease of synthesis, and its ability to act as a potent inhibitor of the enzyme acetylcholinesterase (3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione). Additionally, 3-CMP-T has a variety of potential applications, such as being an antifungal agent and being able to inhibit the growth of certain cancer cell lines.
The main limitation of using 3-CMP-T in lab experiments is that it is not yet approved for human use. Additionally, the effects of 3-CMP-T on the body are still being studied, so there is a lack of knowledge regarding its potential side effects.
Future Directions
The potential future directions for 3-CMP-T include further research into its potential applications in the fields of medicine and biochemistry. Additionally, further research could be done to investigate the potential side effects of 3-CMP-T, as well as its potential as a treatment for certain types of cancer. Additionally, further research could be done to investigate the potential of 3-CMP-T as an antifungal agent. Finally, further research could be done to investigate the potential of 3-CMP-T as an inhibitor of other enzymes, such as proteases and kinases.
Synthesis Methods
3-CMP-T is synthesized through a multi-step reaction process. The first step involves the reaction of 4-chloro-6-methylpyrimidine-2-thiol with 1,1-dione in the presence of a base catalyst. This reaction produces the intermediate compound 4-chloro-6-methylpyrimidine-2-thiolane-1,1-dione. The second step involves the addition of a base catalyst and an aqueous solution of sodium hydroxide to the intermediate compound, which produces the final product, 3-CMP-T.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione involves the reaction of 4-chloro-6-methylpyrimidine-2-thiol with maleic anhydride in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "4-chloro-6-methylpyrimidine-2-thiol", "Maleic anhydride", "Suitable solvent", "Catalyst" ], "Reaction": [ "Add 4-chloro-6-methylpyrimidine-2-thiol to a reaction flask", "Add maleic anhydride to the reaction flask", "Add a suitable solvent to the reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and filter the solid product", "Wash the solid product with a suitable solvent and dry to obtain 3-(4-chloro-6-methylpyrimidin-2-yl)-1lambda6-thiolane-1,1-dione" ] } | |
CAS RN |
1552084-10-2 |
Molecular Formula |
C9H11ClN2O2S |
Molecular Weight |
246.7 |
Purity |
95 |
Origin of Product |
United States |
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